
A Comparative Analysis of Magnesium Chlorate
and Magnesium Perchlorate as Desiccants

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Magnesium chlorate

Cat. No.: B1675908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of magnesium chlorate and magnesium

perchlorate for use as desiccants in research and development settings. The selection of an

appropriate drying agent is critical for maintaining the integrity of moisture-sensitive reagents

and reaction environments. This document aims to provide an objective comparison of the

performance, safety, and handling of these two powerful desiccants, supported by available

experimental data and established protocols.

Performance Characteristics
Both magnesium chlorate (Mg(ClO₃)₂) and magnesium perchlorate (Mg(ClO₄)₂) are highly

effective hygroscopic salts used for drying gases and liquids. Their performance as desiccants

is primarily attributed to their strong affinity for water molecules, forming hydrates.

Magnesium Perchlorate is widely recognized as one of the most efficient drying agents

available for laboratory use, capable of reducing the residual water in a gas stream to very low

levels.[1] It is a superior drying agent for gas analysis.[2] Anhydrous magnesium perchlorate is

noted for its high capacity for water absorption and does not become sticky upon handling.[3]

Magnesium Chlorate is also a powerful desiccant.[4] It is described as a white deliquescent

crystalline solid, meaning it readily absorbs moisture from the atmosphere.[4]
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A key performance indicator for a desiccant is its drying efficiency, often expressed as the

amount of residual water left in a gas after passing through the drying agent.

Table 1: Comparative Desiccant Performance

Parameter Magnesium Perchlorate Magnesium Chlorate

Drying Efficiency (Residual

Water)

0.002 mg of water per liter of

air
Data not available

Water Absorption Capacity (%

by weight)
Data not available Data not available

Regeneration Conditions
Heating at 220 °C under

vacuum[2]

Information not readily

available

Note: The water absorption capacity for both compounds is not well-documented in publicly

available literature in terms of percentage by weight.

Experimental Protocols
To evaluate and compare the performance of desiccants like magnesium chlorate and

magnesium perchlorate, standardized experimental protocols are essential. The following

methodologies can be employed to determine their water absorption capacity and drying

efficiency.

Gravimetric Determination of Water Absorption Capacity
This method quantifies the maximum amount of water a desiccant can absorb.

Materials:

Anhydrous magnesium chlorate

Anhydrous magnesium perchlorate

Environmental chamber with controlled temperature and humidity

Analytical balance
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Weighing dishes

Procedure:

Pre-dry the desiccant samples in a vacuum oven at a temperature just below their

decomposition point to ensure they are fully anhydrous. For magnesium perchlorate, this can

be done by heating at 220 °C under vacuum.[2]

Place a known mass of the anhydrous desiccant into a pre-weighed weighing dish.

Place the weighing dish containing the desiccant into an environmental chamber set to a

specific temperature (e.g., 25°C) and relative humidity (e.g., 85%).

Monitor the mass of the desiccant at regular intervals until a constant weight is achieved,

indicating that the desiccant is saturated with water.

The water absorption capacity is calculated as the percentage increase in mass:

Capacity (%) = [(Massfinal - Massinitial) / Massinitial] x 100

Determination of Drying Efficiency (Residual Water in a
Gas Stream)
This experiment measures the effectiveness of the desiccant in removing moisture from a

flowing gas.

Materials:

Glass drying tube

Source of inert gas (e.g., nitrogen) with a known initial moisture content

Hygrometer or a series of bubblers with a suitable trapping agent (e.g., Karl Fischer reagent)

Mass flow controller

Anhydrous magnesium chlorate and magnesium perchlorate
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Procedure:

Pack a glass drying tube with a known mass of the anhydrous desiccant.

Pass a stream of the inert gas with a known initial moisture content through the drying tube

at a controlled flow rate.

Measure the moisture content of the gas stream after it exits the drying tube using a

hygrometer or by passing it through a trapping agent and performing a quantitative analysis.

The efficiency is determined by the difference between the initial and final moisture content

of the gas stream.

Safety and Handling
Both magnesium chlorate and magnesium perchlorate are strong oxidizing agents and

require careful handling to avoid serious accidents.

Magnesium Perchlorate:

Hazards: It is a powerful oxidizer that can intensify fires and may cause skin and serious eye

irritation.[5][6] It can form explosive mixtures with combustible materials, organic substances,

and reducing agents.[7] Anhydrous magnesium perchlorate reacts exothermically with water.

[7]

Precautions: Keep away from heat and combustible materials.[6] Wear appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat. Handle in a

well-ventilated area.

Magnesium Chlorate:

Hazards: It is also a powerful oxidizer and poses a dangerous fire and explosion risk when in

contact with organic materials or heat.[4] It is incompatible with aluminum, arsenic, carbon,

copper, manganese dioxide, organic matter, organic acids, phosphorus, and sulfur.[4]

Precautions: Similar to magnesium perchlorate, it should be kept away from combustible

materials and handled with appropriate PPE in a well-ventilated area.
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Chemical Compatibility
The compatibility of these desiccants with various substances is a critical consideration,

especially when drying organic solvents. Both compounds are strong oxidizers and can react

violently with many organic compounds.

General Incompatibilities for Chlorates and Perchlorates:

Acids

Alcohols

Ammonium salts

Combustible materials

Cyanides

Metal powders

Organic materials

Phosphorous

Reducing agents

Sulfides

Sulfur

It is crucial to consult detailed chemical compatibility charts and safety data sheets before using

either desiccant to dry a specific substance.

Visualizations
Experimental Workflow for Desiccant Evaluation
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Caption: Experimental workflow for evaluating desiccant performance.
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Comparative Properties of Magnesium Chlorate and
Perchlorate
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Caption: Key properties of magnesium chlorate and perchlorate.

Conclusion
Both magnesium perchlorate and magnesium chlorate are highly effective desiccants.

Magnesium perchlorate is exceptionally efficient and its properties are well-documented,

making it a reliable choice for applications requiring extreme dryness. However, its powerful

oxidizing nature necessitates stringent safety precautions.

Magnesium chlorate is also a potent desiccant, but there is a significant lack of publicly

available quantitative data on its water absorption capacity and optimal regeneration

conditions. Both compounds are strong oxidizers and must be handled with extreme care,

avoiding contact with incompatible materials, particularly organic substances and reducing

agents.

For critical applications, it is recommended that researchers perform their own evaluations of

these desiccants under their specific experimental conditions to ensure both efficacy and

safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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